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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780575

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure laboratory safety and experimental integrity. This
document provides essential, immediate safety and logistical information for the handling of
VO-Ohpic trihydrate, a potent inhibitor of PTEN (Phosphatase and tensin homolog)[1][2][3].

Hazard Identification and Classification

VO-Ohpic trihydrate is classified as a hazardous substance. It is harmful if swallowed, causes
skin irritation, serious eye irritation, and may cause respiratory irritation[4].

GHS Classification:

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation

Specific target organ toxicity, 3 H335: May cause respiratory
single exposure irritation

GHS Label Elements:
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Pictogram Signal Word

lw.Exclamation mark pictogram Warning

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling VO-Ohpic trihydrate
to minimize exposure and ensure personal safety[4].

Body Part Required PPE Specifications
) Safety goggles with side-
Eyes/Face Eye Protection )
shields
] Protective gloves (e.g., nitrile,
Hands Hand Protection
neoprene)
) ) ] Impervious clothing (e.g., lab
Skin/Body Skin and Body Protection
coat)
Respiratory Respiratory Protection Suitable respirator

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of VO-Ohpic
trihydrate and preventing accidental exposure.

Operational Plan:

e Ventilation: Use only outdoors or in a well-ventilated area[4]. Ensure adequate ventilation
and provide an accessible safety shower and eye wash station[4].

e Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after
handling[4]. Avoid breathing dust, fume, gas, mist, vapors, or spray[4].

o Clothing: Take off contaminated clothing and wash it before reuse[4].

Storage Plan:
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Condition Temperature Duration
Powder -20°C 3years
4°C 2 years

In solvent -80°C 6 months
-20°C 1 month

Store in a well-ventilated place and keep the container tightly closed. The storage area should
be locked[4].

Emergency Procedures and First Aid

In case of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

Remove victim to fresh air and keep at rest in a

If Inhaled N .
position comfortable for breathing[4].
If on Skin Wash with plenty of soap and water[4].
Rinse cautiously with water for several minutes.
If in Eyes Remove contact lenses, if present and easy to
do. Continue rinsing[4].
If Swallowed Rinse mouth[4].

Disposal Plan

Dispose of the contents and container in accordance with local, regional, and national
regulations[4]. Do not allow the product to enter drains, water courses, or the soil[4].

Experimental Protocols

VO-Ohpic trihydrate is a potent inhibitor of PTEN with an ICso of 4610 nM[1][3]. It is often
used in both in vitro and in vivo studies to investigate the PTEN signaling pathway.
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In Vitro Kinase Assay

To determine the inhibitory effect of VO-Ohpic trihydrate on PTEN activity, a common method
is a kinase assay[3]:

e Pre-incubation: Pre-incubate the PTEN enzyme with various concentrations of VO-Ohpic
trihydrate at room temperature for 10 minutes.

e Reaction Initiation: Add the appropriate substrate to start the phosphatase reaction.

o Data Analysis: Determine background absorbance or fluorescence from VO-Ohpic
trihydrate in the assay buffer and correct the data accordingly.

In Vivo Animal Studies

For in vivo experiments, VO-Ohpic trihydrate can be administered via intra-peritoneal
injection. The following is an example protocol for mice[3]:

e Animal Model: Male C57BL6 mice are commonly used.

» Anesthesia: Anesthetize the mice with an appropriate anesthetic (e.g., pentobarbital at 70
mg/kg).

o Administration: Administer VO-Ohpic trihydrate by intra-peritoneal injection at a dosage of
10 pg/kg. A saline solution can be used as a control.

o Experimental Procedure: The specific experimental procedure, such as inducing ischemia-
reperfusion injury, will follow the administration of the compound.

» Endpoint Analysis: At the end of the experiment, euthanize the animals and collect tissues
for analysis.

Solubility and Stock Solution Preparation

The solubility of VO-Ohpic trihydrate varies depending on the solvent.
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Solvent Solubility

DMSO >10 mM[2]

10% DMSO + 90% (20% SBE-B-CD in Saline) = 2.5 mg/mL

10% DMSO + 40% PEG300 + 5% Tween-80 +
45% Saline

1 mg/mL

For cell culture experiments, it is recommended to prepare a stock solution in fresh DMSO at a
concentration at least 1000 times higher than the working solution. To enhance solubility,
warming the tube at 37°C for 10 minutes and/or using an ultrasonic bath may be helpful[2].

Visualized Workflows

To further clarify the handling and experimental procedures, the following diagrams illustrate

the key workflows.
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Safe Handling Workflow for VO-Ohpic Trihydrate
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(Gloves, Goggles, Lab Coat, Respirator)

;

Prepare Ventilated Workspace
(Fume Hood)

Handling

Weigh/Measure
VO-Ohpic Trihydrate
Grepare Stock/Working SolutioD

Post-Handling

Clean and Decontaminate Workspace

;

Doff Personal Protective Equipment

Gispose of Waste Properla

Click to download full resolution via product page

Caption: Workflow for the safe handling of VO-Ohpic trihydrate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b10780575?utm_src=pdf-body-img
https://www.benchchem.com/product/b10780575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10780575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

In Vivo Experimental Workflow
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Caption: A typical workflow for an in vivo experiment using VO-Ohpic trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling VO-Ohpic
Trihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10780575#personal-protective-equipment-for-
handling-vo-ohpic-trihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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